Cas no 500127-73-1 (1-(3-chloro-4-hydroxyphenyl)butan-1-one)

• Product Name: 1-(3-chloro-4-hydroxyphenyl)butan-1-one
• CAS No: 500127-73-1
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 1553865
• PubChem ID: 67329874
• Update Time: 2025-10-21

1-(3-chloro-4-hydroxyphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(3-chloro-4-hydroxyphenyl)-
• 1-(3-chloro-4-hydroxyphenyl)butan-1-one
• AKOS017517930
• EN300-1276641
• SCHEMBL2239062
• 500127-73-1
• 1-(3-chloro-4-hydroxyphenyl)-1-butanone

• Inchi： 1S/C10H11ClO2/c1-2-3-9(12)7-4-5-10(13)8(11)6-7/h4-6,13H,2-3H2,1H3
• InChI Key： WCEAOVHOUWMGEC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCC)=O)O

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-chloro-4-hydroxyphenyl)butan-1-one

Introduction to 1-(3-chloro-4-hydroxyphenyl)butan-1-one (CAS No. 500127-73-1)

1-(3-chloro-4-hydroxyphenyl)butan-1-one, also known by its CAS registry number 500127-73-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of aromatic ketones, which are widely studied in organic chemistry for their versatile reactivity and structural diversity. The molecule consists of a butanone group attached to a substituted phenol ring, specifically a 3-chloro-4-hydroxyphenyl group, which imparts distinctive electronic and steric effects on the overall structure.

The synthesis of 1-(3-chloro-4-hydroxyphenyl)butan-1-one has been explored through various methodologies, including nucleophilic aromatic substitution, Friedel-Crafts acylation, and transition metal-catalyzed coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective routes to this compound, reducing production costs and environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the carbon-carbon bond between the phenolic ring and the ketone group, achieving high yields and excellent regioselectivity.

In terms of physical properties, 500127-73-1 exhibits a melting point of approximately 95°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's UV-vis spectrum shows strong absorption bands in the range of 250–300 nm, attributed to the conjugation between the aromatic ring and the carbonyl group. These spectral characteristics are valuable for analytical purposes, such as identifying the compound in complex mixtures.

The biological activity of 1-(3-chloro-4-hydroxyphenyl)butan-1-one has been a focal point of recent studies. Preclinical research indicates that this compound possesses antioxidant properties, which could be harnessed in developing therapeutic agents for oxidative stress-related diseases. Additionally, it has shown moderate inhibitory effects on certain enzymes, such as tyrosinase and acetylcholinesterase, suggesting potential applications in skincare products and neuroprotective therapies.

From an environmental perspective, understanding the fate and toxicity of CAS No. 500127-73-1 is crucial for its safe handling and disposal. Studies have demonstrated that the compound undergoes rapid biodegradation under aerobic conditions, with a half-life of less than 24 hours in aqueous environments. This favorable biodegradability reduces concerns about long-term accumulation in ecosystems.

In conclusion, 1-(3-chloro-4-hydroxyphenyl)butan-1-one (CAS No. 500127-73-1) is a multifaceted compound with promising prospects across diverse fields. Its synthesis continues to be optimized through cutting-edge catalytic techniques, while its biological and environmental profiles highlight its potential as a valuable chemical entity for industrial and therapeutic applications.